Benzo[b]thiophen-2-yl(4-(pyridin-4-yloxy)piperidin-1-yl)methanone

• IUPAC Name: 1-benzothiophen-2-yl-(4-pyridin-4-yloxypiperidin-1-yl)methanone
• InChI: InChI=1S/C19H18N2O2S/c22-19(18-13-14-3-1-2-4-17(14)24-18)21-11-7-16(8-12-21)23-15-5-9-20-10-6-15/h1-6,9-10,13,16H,7-8,11-12H2
• InChI Key: BXZIYBXIJVZZQY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=CC=NC=C2)C(=O)C3=CC4=CC=CC=C4S3
• Molecular Formula: C19H18N2O2S
• Molecular Weight: 338.4 g/mol

Description

Benzo[b]thiophen-2-yl(4-(pyridin-4-yloxy)piperidin-1-yl)methanone, also known as BPTP, is a novel compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. BPTP is a small molecule that has been synthesized through a multi-step process, and its unique structure and properties have made it a promising candidate for further investigation.

Scientific Research Applications

Organic Optoelectronic Devices

Benzo[b]thiophene derivatives are key constituents in the development of organic optoelectronic devices. They are used as emitters, semiconductors, and photosensitizers in devices such as organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and dye-sensitized solar cells (DSSCs). .

Synthetic Organic Chemistry

In synthetic organic chemistry, benzo[b]thiophene is utilized as a π-building block due to its crucial role in the construction of functional materials. .

Antimicrobial Activity

Benzo[b]thiophene derivatives have been evaluated for their inhibitory potential against various bacterial and fungal species. This includes both Gram-positive bacteria like S. aureus and B. cereus, and Gram-negative bacteria such as E. coli, P. aeruginosa, and K. pneumoniae, as well as fungal species like A. niger and C. .

Anti-inflammatory and Analgesic Activities

Some indole derivatives of benzo[b]thiophene have shown promising anti-inflammatory and analgesic activities. .

Neuropharmacology

The arylpiperazine moiety and benzo[b]thiophene ring substitutions have been studied for their binding affinity in neuropharmacological applications. .

Material Chemistry

Benzo[b]thiophene derivatives are also significant in material chemistry for the preparation of compounds with specific structural properties. .

Mechanism of Action

Target of Action

The primary target of Benzo[b]thiophen-2-yl(4-(pyridin-4-yloxy)piperidin-1-yl)methanone is the 5-HT1A serotonin receptor . This receptor plays a crucial role in the regulation of numerous physiological functions, including thermoregulation, vasoconstriction, sexual behavior, appetite, and sleep .

Mode of Action

The compound interacts with its target, the 5-HT1A serotonin receptor, through relevant electrostatic interactions . The influence of the arylpiperazine moiety and benzo[b]thiophene ring substitutions on binding affinity has been studied . The most promising analogue displayed micromolar affinity (K = 2.30 μM) toward 5-HT1A sites .

Biochemical Pathways

It’s known that serotonin receptors, such as 5-ht1a, are implicated in the pathophysiology of a number of psychiatric disorders such as depression and anxiety . Therefore, it’s plausible that this compound could influence these pathways.

Pharmacokinetics

The compound’s affinity for the 5-ht1a serotonin receptor suggests that it is able to cross the blood-brain barrier and reach its target in the central nervous system .

Result of Action

The result of the compound’s action is likely related to its interaction with the 5-HT1A serotonin receptor. By binding to this receptor, the compound could potentially influence serotonin signaling and thereby affect various physiological functions regulated by serotonin .